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Compound of Interest

Compound Name: Diisopropyl peroxydicarbonate

Cat. No.: B094068 Get Quote

Diisopropyl Peroxydicarbonate: A Technical
Overview
This guide provides essential identification information for diisopropyl peroxydicarbonate, a

key compound for researchers and professionals in drug development and polymer science.

Chemical Identification
The following table summarizes the primary identifiers for diisopropyl peroxydicarbonate.

Identifier Value

IUPAC Name
propan-2-yl propan-2-yloxycarbonyloxy

carbonate[1]

CAS Number 105-64-6[1][2][3][4][5]

Molecular Formula C8H14O6[1][5]

Molecular Weight 206.19 g/mol [1][4]

Logical Workflow for Chemical Identification
The process of accurately identifying a chemical compound involves correlating its common

name with standardized nomenclature and registration numbers. This ensures clarity and
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precision in research and documentation.

Workflow for Chemical Compound Identification.

Experimental Protocols
A comprehensive review of experimental protocols is pending further specific inquiries into

synthesis, polymerization initiation, or safety testing. The synthesis of this compound generally

involves the reaction of isopropyl chloroformate with a peroxide source, such as sodium

peroxide, under strictly controlled low-temperature conditions to prevent exothermic

decomposition[4]. Detailed experimental procedures would require access to specific research

papers or patents outlining these methods.

Signaling Pathways
Diisopropyl peroxydicarbonate is primarily used as a free-radical initiator in polymerization

and is not typically associated with biological signaling pathways in the context of drug

development. Its primary mechanism of action is thermal decomposition to generate free

radicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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